N-(2-methoxyethyl)-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-3-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C14H22N4O3/c1-11-5-6-13(17-16-11)21-12-4-3-8-18(10-12)14(19)15-7-9-20-2/h5-6,12H,3-4,7-10H2,1-2H3,(H,15,19)
• InChI Key: CWJJLSPYZLEXBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)NCCOC
• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol

Description

N-(2-methoxyethyl)-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide, also known as MP-10, is a small molecule drug that has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has been conducted on the synthesis of novel compounds derived from similar structural frameworks to N-(2-methoxyethyl)-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide, focusing on their chemical properties and potential applications. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored for their anti-inflammatory and analgesic properties. These compounds exhibit significant inhibitory activity on COX-2 selectivity, with indices of 99–90, analgesic activity of 51–42% protection, and anti-inflammatory activity of 68%–59% (Abu‐Hashem et al., 2020).

Biological Activities and Potential Therapeutic Applications

Alkoxycarbonylpiperidines, including structures similar to N-(2-methoxyethyl)-3-((6-methylpyridazin-3-yl)oxy)piperidine-1-carboxamide, have been used as N-nucleophiles in palladium-catalyzed aminocarbonylation. This chemical process is critical for synthesizing carboxamides derived from iodoalkenes and ketocarboxamides derived from iodoarene, demonstrating moderate to high yields. Such compounds are pivotal in medicinal chemistry for the development of new therapeutic agents (Takács et al., 2014).

Advanced Synthesis Techniques

The compound has also been a focus in the development of advanced synthesis techniques. For instance, a scalable and facile synthetic process has been established for related compounds, which are investigated for their role as novel Rho kinase inhibitors. These inhibitors are under investigation for the treatment of central nervous system disorders, indicating the compound's potential application in neuroscience and pharmacology (Wei et al., 2016).

Contribution to New Drug Discovery

In drug discovery, similar compounds have been identified as potent and selective Met kinase inhibitors, showing promising in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles. Such research paves the way for advancing into clinical trials, highlighting the potential of these compounds in cancer therapy (Schroeder et al., 2009).